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Compound of Interest

Compound Name: Boc-4-iodo-L-phenylalanine

Cat. No.: B558665 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of Boc-4-iodo-L-phenylalanine is paramount for laboratory safety

and environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for Boc-4-iodo-L-phenylalanine. While

this chemical is not classified as hazardous under the 2012 OSHA Hazard Communication

Standard, proper disposal procedures must be followed to minimize any potential risks.[1]

Chemical and Physical Properties
A summary of the key properties of Boc-4-iodo-L-phenylalanine is provided below to inform

safe handling and disposal procedures.
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Property Value

CAS Number 62129-44-6

Molecular Formula C14H18INO4

Molecular Weight 391.2 g/mol

Appearance White to off-white powder or crystalline solid

Melting Point Approximately 150 °C (decomposes)[1][2]

Solubility

Slightly soluble in water. Soluble in Chloroform,

Dichloromethane, Ethyl Acetate, DMSO,

Acetone.[1][2]

Stability
Stable under recommended storage conditions.

Light sensitive.

Hazards
Not classified as hazardous. Combustible solid.

[3]

Experimental Protocols: Disposal Procedures
The following protocols provide a framework for the proper disposal of Boc-4-iodo-L-
phenylalanine. Crucially, all disposal activities must be conducted in strict accordance with

your institution's specific waste management policies, as well as local, state, and federal

regulations.

Immediate Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves. For operations that may

generate dust, a NIOSH-approved N95 respirator is recommended.[3]

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust.

Disposal of Unused or Waste Boc-4-iodo-L-
phenylalanine:
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Waste Characterization: Although not federally classified as hazardous, it is crucial to confirm

that the waste has not been mixed with any hazardous substances. If it has been mixed with

a listed hazardous waste, the entire mixture must be treated as hazardous waste.

Containment:

Place the solid Boc-4-iodo-L-phenylalanine waste into a clearly labeled, sealed, and

chemically compatible container.

The container must be in good condition and have a secure lid. Do not use beakers,

flasks, or other improper containers for waste accumulation.

Labeling:

Label the waste container clearly with "Non-Hazardous Chemical Waste" and the full

chemical name: "Boc-4-iodo-L-phenylalanine".

Include the accumulation start date and the name of the generating researcher or lab.

Storage:

Store the sealed waste container in a designated, secure waste accumulation area away

from incompatible materials.

Disposal Request:

Follow your institution's specific procedures for chemical waste pickup. This may involve

submitting an online request to your Environmental Health and Safety (EHS) department.

Do not dispose of solid chemical waste in the regular laboratory trash that is handled by

custodial staff.[4]

Disposal of Contaminated Materials:
Solid Waste: Items such as contaminated gloves, weighing paper, and paper towels should

be collected in a designated, labeled container for non-hazardous solid waste and disposed

of through your institution's chemical waste program.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b558665?utm_src=pdf-body
https://www.benchchem.com/product/b558665?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a

designated, puncture-resistant sharps container labeled for chemically contaminated sharps.

Solutions: If Boc-4-iodo-L-phenylalanine is in a non-hazardous solvent, it may be

permissible to dispose of it down the drain with copious amounts of water, but only if

explicitly allowed by your institution's EHS guidelines. Generally, drain disposal of any

chemical is discouraged.

Disposal of Empty Containers:
Decontamination: Triple rinse the empty container with a suitable solvent. The rinsate should

be collected and disposed of as chemical waste.

Defacing: Completely remove or deface the original label to prevent misuse.

Disposal: Once clean and defaced, the container can typically be disposed of in the regular

trash or recycled according to your institution's policies.

Emergency Procedures: Accidental Spills
Small Spills:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled container for chemical waste.

Clean the spill area with a suitable solvent and collect the cleaning materials for disposal

as chemical waste.

Large Spills:

Evacuate the immediate area and alert others.

Contact your institution's EHS or emergency response team.

Prevent the spilled material from entering drains.[5]
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Disposal Workflow Diagram
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Caption: Disposal workflow for Boc-4-iodo-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558665#boc-4-iodo-l-phenylalanine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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